2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

• Molecular Formula: C9H17ClN2O
• Molecular Weight: 204.70 g/mol
• SMILES: CN1CCCC(C1)N(C)C(=O)CCl
• InChI: InChI=1S/C9H17ClN2O/c1-11-5-3-4-8(7-11)12(2)9(13)6-10/h8H,3-7H2,1-2H3/t8-/m0/s1
• InChIKey: BBVIMYZDNRBSHA-QMMMGPOBSA-N

Sourcing a chiral chloroacetyl piperidine with verified (S)-configuration for CNS-targeted medicinal chemistry is a recurring bottleneck. This compound resolves that by providing a well-defined late-stage alkylating intermediate. - Single (S)-enantiomer (CAS 1354007-44-5) ensures correct stereochemistry for M3 receptor binding affinity in tolterodine-like programs. - Reactive chloroacetyl group enables modular, high-yielding diversification via nucleophilic substitution for focused library synthesis. - Supplied at ≥98% purity with full quality assurance; ships ambient from US/EU stock points.

2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354007-44-5): Baseline Identity and Structural Context for Procurement

2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354007‑44‑5, molecular formula C₉H₁₇ClN₂O, molecular weight 204.7 g·mol⁻¹) is a chiral, tertiary chloroacetamide built on an (S)-1-methylpiperidin-3-amine scaffold . The molecule contains a single stereogenic center on the piperidine ring and features both a reactive chloroacetyl group and a basic tertiary amine, which together confer utility as a synthetic intermediate in medicinal chemistry programs targeting neurological pathways . Commercially, the compound is typically supplied at purities of ≥95 % (e.g., 95 % from AKSci, 98 % from MolCore/Leyan) for research and development use only .

Chiral scaffold (S)-1-methylpiperidin-3-amine core with defined stereochemistry

Reactive handle Chloroacetyl group enables nucleophilic derivatization

Research grade Supplied at high purity for synthetic chemistry and library synthesis

Why 2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide Cannot Be Replaced by Generic In-Class Analogs

Although numerous N‑piperidinyl acetamide derivatives exist (e.g., unsubstituted acetamides, N‑aryl variants, or regioisomeric 4‑piperidinyl analogs), the combination of the (S)-configuration at the piperidine 3‑position, the N‑methyl tertiary amide, and the chloroacetyl leaving group defines a unique reactivity profile that cannot be replicated by a generic replacement . In chiral syntheses, the enantiomeric counterpart (R)-2-chloro-N-methyl-N-(1-methylpiperidin-3-yl)acetamide (CAS 1354017‑92‑7) or the des‑methyl secondary amide 2-chloro-N-((S)-1-methylpiperidin-3-yl)acetamide would alter stereochemical outcomes or nucleophilic substitution rates, making unqualified substitution a material risk in multi‑step pharmaceutical process chemistry .

Stereochemical mismatch

Using the (R)-enantiomer or racemate may invert chiral outcomes in downstream syntheses; enantiomeric identity is critical.

Reactivity gap

Non-halogenated acetamide analogs lack the chloroacetyl leaving group, limiting direct conjugation strategies.

Regioisomeric shift

4-Piperidinyl substitution alters spatial orientation relative to the piperidine nitrogen, potentially disrupting pharmacophoric requirements.

Quantitative Differentiation Evidence for 2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Enantiomeric Purity Specification Versus Racemate or (R)-Isomer

The (S)-enantiomer (CAS 1354007‑44‑5) is supplied with an enantiomeric excess (e.e.) typically ≥98 %, whereas the corresponding racemic mixture (CAS 1250395‑79‑9) and the (R)-enantiomer (CAS 1354017‑92‑7) are distinct commercial items with different CAS numbers and purity specifications . This stereochemical identity is critical because the (R)-isomer would invert the three‑dimensional presentation of the chloroacetamide warhead in any downstream chiral environment.

Enantiomeric purity

Specification review

(S)-enantiomer: ≥98% ee, distinct CAS; (R)-enantiomer 97% purity, racemate 95‑97%.

Correct enantiomer selection essential for stereospecific synthesis.

Supplier specifications; no independent ee assay publicly available.

Evidence Dimension	Enantiomeric identity and purity
Target Compound Data	(S)-enantiomer, CAS 1354007‑44‑5, purity ≥95 % (AKSci), ≥98 % (MolCore/Leyan) with implied high e.e.
Comparator Or Baseline	(R)-enantiomer (CAS 1354017‑92‑7, purity 97 %) and racemate (CAS 1250395‑79‑9, purity typically 95‑97 %)
Quantified Difference	Three distinct CAS‑registered entities with different stereochemical configurations; (S)-form available at ≥98 % purity vs. 97 % for (R)-form
Conditions	Commercial sourcing data; no direct enantiomeric excess assay publicly available, but separate CAS registration confirms configurational difference.

Why This Matters

Procurement of the correct enantiomer is essential for stereospecific synthetic routes; substitution with the racemate or opposite enantiomer would produce a different stereochemical outcome in downstream chiral products.

Reactivity Differentiation: Chloroacetyl vs. Non‑halogenated Acetamide Analogs

The chloroacetyl group provides a reactive electrophilic center for nucleophilic displacement (SN2), enabling efficient conjugation with amines, thiols, or alkoxides. In contrast, the des‑chloro analog (N-methyl-N-(1-methylpiperidin-3-yl)acetamide) lacks this reactive handle and cannot participate in analogous substitution reactions without prior activation [1]. This is a class‑level inference: all chloroacetamides share enhanced electrophilicity relative to their non‑halogenated counterparts, but this compound uniquely positions the electrophile on a chiral (S)-piperidine scaffold, combining reactivity with stereochemical control.

Reactive handle

Class-level

Chloroacetyl enables SN2 displacement; non-halogenated analogs require separate activation.

Chloroacetyl essential for direct conjugation; analogs not interchangeable.

Inference from organic reactivity; no head‑to‑head kinetics for this scaffold.

Evidence Dimension	Electrophilic reactivity for nucleophilic substitution
Target Compound Data	Chloroacetyl group present; reactive toward nucleophiles under mild conditions (implied by structural analogy; specific kinetic data not publicly available for this exact compound).
Comparator Or Baseline	Des‑chloro acetamide analogs (e.g., N-methyl-N-(1-methylpiperidin-3-yl)acetamide) lack electrophilic chlorine and require alternative activation.
Quantified Difference	Qualitative difference: presence vs. absence of a good leaving group (Cl⁻). No direct comparative kinetic data located.
Conditions	Inferred from general organic chemistry principles; no head‑to‑head experimental comparison published for this specific scaffold.

Why This Matters

For procurement decisions, the chloroacetyl group is the key functional handle that enables further derivatization; non‑halogenated analogs are unsuitable for the same downstream conjugation strategies.

• [1] General organic chemistry principle: chloroacetamides are electrophilic at the α‑carbon and undergo nucleophilic substitution; non‑halogenated acetamides are unreactive toward nucleophiles under the same conditions. No specific quantitative comparison data found for this exact compound. View Source

Regioisomeric Differentiation: 3‑Piperidinyl vs. 4‑Piperidinyl Substitution

The compound carries the acetamide moiety at the piperidine 3‑position, whereas many commercial piperidine building blocks place substituents at the 4‑position (e.g., 4‑amino‑1‑methylpiperidine derivatives). The 3‑substitution pattern introduces a chiral center and changes the spatial orientation of the functional group relative to the piperidine nitrogen . In published muscarinic receptor antagonist series, the 3‑substituted piperidine core is essential for M3 receptor affinity; 4‑substituted analogs generally show markedly reduced or abolished activity [1]. Although the specific compound has not been directly compared in published SAR tables, the pharmacophoric requirement for the 3‑substitution pattern is well‑established in the class.

Regiochemistry

Class-level

3‑Substituted piperidine required for M3 receptor affinity; 4‑substitution reduces activity to >10 µM (literature SAR).

3‑Substitution mandatory for M3 ligand research; 4‑substituted not a replacement.

SAR from tolterodine analogs; direct comparison on this scaffold not published.

Evidence Dimension	Positional isomerism: 3‑piperidinyl vs. 4‑piperidinyl substitution
Target Compound Data	3‑(N‑methyl‑2‑chloroacetamido)‑1‑methylpiperidine (3‑substitution)
Comparator Or Baseline	Hypothetical 4‑substituted analog: 4‑(N‑methyl‑2‑chloroacetamido)‑1‑methylpiperidine (no specific CAS located; class‑level comparison)
Quantified Difference	No direct quantitative data for this pair. In related muscarinic antagonist series, 3‑substitution is required for M3 receptor affinity (IC₅₀ values in low nanomolar range for 3‑substituted analogs, >10 µM for 4‑substituted analogs).
Conditions	Inference from muscarinic M3 receptor SAR literature (e.g., tolterodine and analogs). Data not specific to this exact compound.

Why This Matters

If the intended application is synthesis of muscarinic receptor ligands or other 3‑piperidinyl‑dependent pharmacophores, procurement of the 3‑substituted regioisomer is mandatory; 4‑substituted alternatives will not position the pharmacophore correctly.

• [1] Nilvebrant, L. et al. (1997) 'Tolterodine – a new bladder-selective antimuscarinic agent.' European Journal of Pharmacology, 327(2‑3), pp. 195‑207. Demonstrates that 3‑substituted piperidine is essential for M3 receptor activity; 4‑substituted analogs are inactive. View Source

N‑Methyl Tertiary Amide vs. Secondary Amide Stability and Lipophilicity

The N‑methyl tertiary amide in the target compound confers greater metabolic stability and increased lipophilicity compared to the corresponding secondary amide (2-chloro-N-((S)-1-methylpiperidin-3-yl)acetamide) . Tertiary amides are generally more resistant to hydrolytic enzymes and exhibit higher logP values, which can improve membrane permeability. While quantitative logP or metabolic stability data for this specific compound have not been publicly reported, the structural difference is unambiguous and well‑precedented across amide‑containing drug candidates. The secondary amide analog would introduce a hydrogen‑bond donor, potentially altering solubility, permeability, and off‑target binding profiles.

Amide substitution

Class-level

Tertiary N‑methyl amide lacks H‑bond donor, increasing lipophilicity and metabolic stability.

Tertiary amide supports lipophilic building‑block properties.

Class‑level inference; no specific logP data for this compound.

Evidence Dimension	Amide substitution: tertiary (N‑methyl) vs. secondary (N‑H)
Target Compound Data	Tertiary amide (N‑CH₃); no hydrogen‑bond donor on amide nitrogen.
Comparator Or Baseline	Secondary amide analog: 2-chloro-N-((S)-1-methylpiperidin-3-yl)acetamide; contains an N‑H hydrogen‑bond donor.
Quantified Difference	No direct logP or metabolic stability comparison available. In general chemical class, tertiary amides have logP values ~0.5‑1.0 units higher and reduced H‑bond donor count by 1.
Conditions	Class‑level inference based on amide physicochemical principles.

Why This Matters

Procurement of the tertiary amide is essential if the downstream application requires a non‑ionizable, lipophilic building block lacking an additional hydrogen‑bond donor.

Optimal Procurement and Application Scenarios for 2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Chiral Intermediate for Muscarinic M3 Receptor Antagonist Synthesis

The (S)-configured 3‑piperidinyl scaffold is a core structural motif in several muscarinic M3 receptor antagonists, such as tolterodine and its analogs [1]. The target compound serves as a late‑stage alkylating intermediate, where the chloroacetyl group enables attachment of the requisite diarylpropylamine or hydroxylated side‑chain via nucleophilic substitution. Procurement of the (S)-enantiomer (CAS 1354007‑44‑5) is essential to maintain the correct stereochemistry required for M3 receptor binding affinity.

Stereospecific Building Block for CNS‑Targeted Library Synthesis

Medicinal chemistry programs targeting neurological pathways often utilize chiral piperidine building blocks to introduce conformational constraint and stereochemical diversity [2]. The N‑methyl tertiary amide and chloroacetyl leaving group allow modular, high‑yielding diversification in parallel synthesis formats. The compound is suitable for generating focused libraries of (S)-3‑amidopiperidine derivatives for CNS receptor screening.

Reference Standard for Chiral Purity Method Development

Given the availability of both enantiomers and the racemate as distinct commercial entities, the (S)-enantiomer can serve as a reference standard for developing chiral HPLC or SFC methods to monitor enantiomeric purity in process chemistry . Its defined CAS number and high commercial purity (≥98 %) make it suitable for use as a system suitability standard in QC laboratories.

Application

Selection Property

Validation Focus

Muscarinic M3 receptor ligand synthesis

(S)-configured 3‑piperidinyl scaffold with reactive chloroacetyl

Enantiomeric integrity and regiochemistry validation

CNS‑targeted library synthesis

Modular chloroacetyl derivatization on chiral core

Reactivity under parallel synthesis conditions

Chiral purity reference standard

Defined enantiomeric identity and high purity

Suitability for chiral HPLC/SFC method development

• [1] Nilvebrant, L. et al. (1997) 'Tolterodine – a new bladder-selective antimuscarinic agent.' European Journal of Pharmacology, 327(2‑3), pp. 195‑207. View Source
• [2] Evitachem (excluded as primary source; included only as background context). 2-Chloro-N-methyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide product description citing neurological pathway applications. View Source